Cas no 62721-37-3 (2-chloro-4-methylpentanoyl chloride)

2-Chloro-4-methylpentanoyl chloride is a versatile acyl chloride intermediate used in organic synthesis, particularly in the preparation of amides, esters, and other derivatives. Its branched alkyl structure and reactive chloroacyl group make it valuable for introducing the 2-chloro-4-methylpentanoyl moiety into target molecules. The compound is commonly employed in pharmaceutical and agrochemical research due to its ability to act as an electrophile in acylation reactions. Its stability under controlled conditions and high reactivity with nucleophiles enhance its utility in multi-step synthetic routes. Proper handling is essential, as it is moisture-sensitive and may release HCl upon hydrolysis. Suitable for use under inert atmospheres in specialized laboratory settings.

2-chloro-4-methylpentanoyl chloride structure

62721-37-3 structure

Product Name:2-chloro-4-methylpentanoyl chloride

CAS No:62721-37-3

MF:C₆H₁₀Cl₂O

MW:169.049000263214

MDL:MFCD20621472

CID:434160

PubChem ID:12659722

Update Time:2025-05-28

2-chloro-4-methylpentanoyl chloride Chemical and Physical Properties

Names and Identifiers

- Pentanoyl chloride, 2-chloro-4-methyl-
- 2-chloro-4-methylpentanoyl chloride
- EN300-212134
- DTXSID60505965
- SCHEMBL4968926
- 62721-37-3
- UMKCSZGJMKGBLN-UHFFFAOYSA-N
- 2-chloro-4-methylpentanoylchloride
- MDL： MFCD20621472
- Inchi： 1S/C6H10Cl2O/c1-4(2)3-5(7)6(8)9/h4-5H,3H2,1-2H3
- InChI Key： UMKCSZGJMKGBLN-UHFFFAOYSA-N
- SMILES： ClC(C(=O)Cl)CC(C)C

Computed Properties

Exact Mass: 168.011
Monoisotopic Mass: 168.0108703g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

2-chloro-4-methylpentanoyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-212134-0.05g	2-chloro-4-methylpentanoyl chloride	62721-37-3	0.05g	$229.0	2023-09-16
Enamine	EN300-212134-0.1g	2-chloro-4-methylpentanoyl chloride	62721-37-3	0.1g	$342.0	2023-09-16
Enamine	EN300-212134-0.25g	2-chloro-4-methylpentanoyl chloride	62721-37-3	0.25g	$487.0	2023-09-16
Enamine	EN300-212134-0.5g	2-chloro-4-methylpentanoyl chloride	62721-37-3	0.5g	$768.0	2023-09-16
Enamine	EN300-212134-1.0g	2-chloro-4-methylpentanoyl chloride	62721-37-3	1g	$986.0	2023-05-26
Enamine	EN300-212134-2.5g	2-chloro-4-methylpentanoyl chloride	62721-37-3	2.5g	$1931.0	2023-09-16
Enamine	EN300-212134-5.0g	2-chloro-4-methylpentanoyl chloride	62721-37-3	5g	$2858.0	2023-05-26
Enamine	EN300-212134-10.0g	2-chloro-4-methylpentanoyl chloride	62721-37-3	10g	$4236.0	2023-05-26
Enamine	EN300-212134-1g	2-chloro-4-methylpentanoyl chloride	62721-37-3	1g	$986.0	2023-09-16
Enamine	EN300-212134-5g	2-chloro-4-methylpentanoyl chloride	62721-37-3	5g	$2858.0	2023-09-16